Cas no 1071547-50-6 (1-Naphthalen-1-ylmethyl-piperazine hydrochloride)

• Product Name: 1-Naphthalen-1-ylmethyl-piperazine hydrochloride
• CAS No: 1071547-50-6
• MF: C₁₅H₁₉ClN₂
• MW: 262.777762651443
• CID: 1068123
• PubChem ID: 45074810
• Update Time: 2025-06-15

1-Naphthalen-1-ylmethyl-piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalen-1-ylmethyl-piperazine hydrochloride
• AG-A-20884
• AG-L-27849
• CTK7D1725
• MolPort-003-991-005
• 1-(naphthalen-1-ylmethyl)piperazine;hydrochloride
• 1-(naphthalen-1-ylmethyl)piperazine hydrochloride
• AKOS015844526
• 1071547-50-6
• DTXSID60662966
• 1-Naphthalen-1-ylmethyl-piperazinehydrochloride
• 1-[(Naphthalen-1-yl)methyl]piperazine--hydrogen chloride (1/1)

• MDL： MFCD06801127
• Inchi： 1S/C15H18N2.ClH/c1-2-7-15-13(4-1)5-3-6-14(15)12-17-10-8-16-9-11-17;/h1-7,16H,8-12H2;1H
• InChI Key： BDDNCLYSFCKMGM-UHFFFAOYSA-N
• SMILES： Cl.N1(CC2=CC=CC3C=CC=CC2=3)CCNCC1

Computed Properties

• Exact Mass: 262.1236763g/mol
• Monoisotopic Mass: 262.1236763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-Naphthalen-1-ylmethyl-piperazine hydrochloride

Introduction to 1-Naphthalen-1-ylmethyl-piperazine hydrochloride (CAS No. 1071547-50-6) in Modern Pharmaceutical Research

1-Naphthalen-1-ylmethyl-piperazine hydrochloride, identified by the chemical compound code CAS No. 1071547-50-6, represents a significant compound in the realm of pharmaceutical chemistry. This compound, characterized by its naphthalene and piperazine moieties, has garnered attention due to its structural versatility and potential pharmacological applications. The hydrochloride salt form enhances its solubility, making it a valuable candidate for further investigation in drug development.

The structural framework of 1-Naphthalen-1-ylmethyl-piperazine hydrochloride consists of a naphthalene ring substituted at the 1-position with a methyl-piperazine moiety, further stabilized by a hydrochloride counterion. This configuration imparts unique electronic and steric properties, which are critical for its interaction with biological targets. The naphthalene ring, known for its aromatic stability, provides a robust scaffold, while the piperazine nitrogen atoms offer multiple hydrogen bonding opportunities, enhancing binding affinity to biological receptors.

In recent years, the pharmaceutical industry has witnessed a surge in interest towards molecules incorporating piperazine derivatives due to their diverse biological activities. Piperazine-based compounds are widely recognized for their roles as central nervous system (CNS) modulators, antihistamines, and antimicrobial agents. The incorporation of a naphthalene group into the piperazine scaffold in 1-Naphthalen-1-ylmethyl-piperazine hydrochloride introduces additional pharmacophoric features that may modulate receptor interactions differently compared to classical piperazine derivatives.

One of the most compelling aspects of 1-Naphthalen-1-ylmethyl-piperazine hydrochloride is its potential as a lead compound for drug discovery. The unique combination of structural elements allows for selective modulation of target proteins, which is crucial for developing drugs with high specificity and low toxicity. Current research indicates that this compound may exhibit properties relevant to neuropharmacology, particularly in the context of modulating neurotransmitter systems involved in mood regulation and cognitive function.

Recent advancements in computational chemistry have enabled more efficient screening of novel compounds like 1-Naphthalen-1-ylmethyl-piperazine hydrochloride. Molecular docking studies have suggested that this compound may interact with enzymes and receptors implicated in neurological disorders such as depression and anxiety. The ability to predict such interactions computationally significantly accelerates the drug discovery process, reducing the time and resources required for experimental validation.

The synthesis of 1-Naphthalen-1-ylmethyl-piperazine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired naphthalene-piperazine core efficiently. These synthetic strategies not only enhance scalability but also allow for modifications at various positions within the molecule, enabling the generation of a library of derivatives for comprehensive pharmacological evaluation.

Evaluation of 1-Naphthalen-1-ylmethyl-piperazine hydrochloride in preclinical models has revealed promising results regarding its pharmacokinetic profile. Studies indicate that the hydrochloride salt exhibits good oral bioavailability and moderate metabolic stability, suggesting its potential for further development into an oral therapeutic agent. Additionally, preliminary toxicology studies have shown that this compound demonstrates acceptable safety margins at therapeutic doses, paving the way for more extensive clinical investigations.

The integration of 1-Naphthalen-1-ylmethyl-piperazine hydrochloride into drug development pipelines aligns with current trends toward personalized medicine and targeted therapy. By leveraging structural features that enhance receptor binding specificity, this compound holds promise for addressing unmet medical needs in neurological disorders. Furthermore, its compatibility with modern synthetic techniques makes it an attractive candidate for rapid optimization through structure-activity relationship (SAR) studies.

In conclusion,1-Naphthalen-1-ylmethyl-piperazine hydrochloride (CAS No. 1071547-50-6) represents a compelling pharmaceutical entity with significant potential in addressing neurological challenges. Its unique structural attributes combined with favorable pharmacokinetic properties position it as a valuable asset in ongoing drug discovery efforts. As research continues to uncover new therapeutic applications, this compound is poised to play a pivotal role in shaping future treatment strategies for CNS disorders.